Cas no 80254-68-8 (3-FLUORO-3'-METHOXYBIPHENYL)

• Product Name: 3-FLUORO-3'-METHOXYBIPHENYL
• CAS No: 80254-68-8
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD06201357
• CID: 1005135
• PubChem ID: 2758994
• Update Time: 2025-07-18

3-FLUORO-3'-METHOXYBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-3'-METHOXYBIPHENYL
• 1-fluoro-3-(3-methoxyphenyl)benzene
• 80254-68-8
• AKOS026672252
• FT-0692164
• FS-6317
• SCHEMBL15624598
• DTXSID70374588

• MDL： MFCD06201357
• Inchi： 1S/C13H11FO/c1-15-13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9H,1H3
• InChI Key： YRAKETYYOXEFJL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 202.07900
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.50130

3-FLUORO-3'-METHOXYBIPHENYL Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-FLUORO-3'-METHOXYBIPHENYL

Recent Advances in the Study of 3-FLUORO-3'-METHOXYBIPHENYL (CAS: 80254-68-8) in Chemical Biology and Pharmaceutical Research

The compound 3-FLUORO-3'-METHOXYBIPHENYL (CAS: 80254-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 3-FLUORO-3'-METHOXYBIPHENYL as a key intermediate in the synthesis of more complex bioactive molecules. Its biphenyl core, combined with fluorine and methoxy substituents, offers a versatile scaffold for medicinal chemistry. Researchers have successfully employed this compound in the development of novel kinase inhibitors, leveraging its ability to modulate protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the selectivity of EGFR inhibitors, reducing off-target effects in cancer therapy.

In terms of synthetic methodology, advancements have been made in the efficient production of 3-FLUORO-3'-METHOXYBIPHENYL. A team at the University of Tokyo recently reported a palladium-catalyzed cross-coupling approach that improves yield and purity while reducing environmental impact (Green Chemistry, 2023). This development is particularly significant given the growing emphasis on sustainable pharmaceutical manufacturing.

The compound's pharmacokinetic properties have also been extensively characterized. Research indicates that the fluorine substitution at the 3-position significantly improves metabolic stability compared to non-fluorinated analogs, while the methoxy group enhances membrane permeability. These findings, published in Drug Metabolism and Disposition (2024), suggest that 3-FLUORO-3'-METHOXYBIPHENYL-derived compounds may have favorable drug-like properties for central nervous system targets.

Emerging applications in neurodegenerative disease research have been particularly promising. A multi-center study demonstrated that derivatives of 3-FLUORO-3'-METHOXYBIPHENYL can effectively cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease (Nature Chemical Biology, 2024). The compound's ability to modulate α-synuclein aggregation pathways has opened new avenues for therapeutic intervention.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 3-FLUORO-3'-METHOXYBIPHENYL and its derivatives. While generally well-tolerated in preclinical models, researchers have noted the importance of careful structural optimization to minimize potential hepatotoxicity, particularly with chronic administration.

Looking forward, the unique properties of 3-FLUORO-3'-METHOXYBIPHENYL position it as a valuable building block for next-generation therapeutics. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and exploration of its potential in radiopharmaceuticals. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important focus of chemical biology research in the coming years.